Cas no 1260-17-9 (Carminic acid)
Carminic acid structure
Product Name:Carminic acid
CAS No:1260-17-9
MF:C22H20O13
MW:492.386407852173
MDL:MFCD00167028
CID:83518
Update Time:2025-09-23
Carminic acid Chemical and Physical Properties
Names and Identifiers
-
- Carminic acid
- Cochineal Carmine Powder
- Carminic Acid (Natural dye)
- CARMINE
- CARMINIC ACID(RG)
- 22948<BR> CARMINIC ACID
- 2-ANTHRACENECARBOXYLICACID, 7-B-D-GLUCOPYRANOSYL-9,10-DIHYDRO-3,5,6,8-TETRAHYDROXY-1-METHYL-9,10-DIOXO-
- 7-beta-D-Glucopyranosyl-9,10-Dihydro-3,5,6,8-Tetrahydroxy-1-Methyl-9,10-Dioxo-2-Anthracenecarboxylicacid
- Aloesaponarin II
- Carmin <Carminsaeure>
- CARMINE PICRO
- Carminic
- CARMINIC ACID (C.I. 75470) DC
- Carminic acid (E120)
- E120
- Karminsure
- natural red 4
- C.I. 75470
- C.I. Natural Red 4
- Carmine 5297
- Cochineal Red PWD
- E 120 (dye)
- NSC 326224
- Natural Red 2180
- San Red 1
- San-Ei Gen San Red 1
- Sun Red 1
- Sun Red No. 1
- 7-beta-D-Glucopyranosyl-9,10-dihydro-3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-2-anthracenecarboxylic acid
- E 120
-
- MDL： MFCD00167028
- Inchi： 1S/C22H20O13/c1-4-8-5(2-6(24)9(4)22(33)34)13(25)10-11(15(8)27)16(28)12(18(30)17(10)29)21-20(32)19(31)14(26)7(3-23)35-21/h2,7,14,19-21,23-24,26,28-32H,3H2,1H3,(H,33,34)
- InChI Key： DGQLVPJVXFOQEV-UHFFFAOYSA-N
- SMILES： CC1C2=C(C(C3C(C2=O)=C(O)C(C2C(O)C(O)C(O)C(CO)O2)=C(O)C=3O)=O)C=C(O)C=1C(=O)O
Computed Properties
- Exact Mass: 492.09000
- Monoisotopic Mass: 492.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 35
- Rotatable Bond Count: 3
- Complexity: 864
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 600
- XLogP3: 0.5
- Topological Polar Surface Area: 243
Experimental Properties
- Color/Form: Powder
- Density: 1.869±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 136 °C (decomposition)
- Boiling Point: 907.6°C at 760 mmHg
- Flash Point: 316.1ºC
- Refractive Index: 1.6000 (estimate)
- PH: 1.6 (10g/l, H2O, 20℃)
- Solubility: Insuluble (3.5E-3 g/L) (25 ºC),
- PSA: 242.51000
- LogP: -1.19410
- Color index: 75470
- Merck: 1843
- Specific Rotation: 15654 +51.6° (water)
- Optical Activity: [α]20/D +3.1°, c = 1 in H2O
- Solubility: Soluble in hot water
Carminic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Safety Instruction： S22-S24/25
- Storage Condition：Inert atmosphere,2-8°C(BD239258)
Carminic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM181889-10g |
3,5,6,8-Tetrahydroxy-1-methyl-9,10-dioxo-7-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-9,10-dihydroanthracene-2-carboxylic acid |
1260-17-9 | 85% | 10g |
$271 | 2021-06-15 | |
| TRC | C183620-250mg |
Carminic Acid, >70% |
1260-17-9 | 250mg |
$ 138.00 | 2023-09-08 | ||
| TRC | C183620-1g |
Carminic Acid, >70% |
1260-17-9 | 1g |
$ 253.00 | 2023-09-08 | ||
| TRC | C183620-5g |
Carminic Acid, >70% |
1260-17-9 | 5g |
$ 661.00 | 2023-09-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C865519-1g |
Carminic Acid (Natural dye) |
1260-17-9 | ≥85% | 1g |
￥396.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C865519-5g |
Carminic Acid (Natural dye) |
1260-17-9 | ≥85% | 5g |
￥1,496.00 | 2022-09-29 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 229253-1G |
Carminic acid |
1260-17-9 | 1G |
￥2598.31 | 2022-02-23 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 229253-5G |
Carminic acid |
1260-17-9 | 5G |
￥8567.04 | 2022-02-23 | ||
| abcr | AB139264-5 g |
Carminic acid (natural dye), 70%; . |
1260-17-9 | 70% | 5 g |
€118.50 | 2023-07-20 | |
| abcr | AB139264-25 g |
Carminic acid (natural dye), 70%; . |
1260-17-9 | 70% | 25 g |
€328.70 | 2023-07-20 |
Carminic acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1260-17-9)Carminic acid
Order Number:LE13383
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:09
Price ($):discuss personally
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Carminic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1260-17-9)Carminic acid
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry